(4,4,6a,6b,8a,11,12,14b-Octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picen-3-yl) acetate

• CAS No.: 17020-04-1
• Product Name: (4,4,6a,6b,8a,11,12,14b-Octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picen-3-yl) acetate
• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• IUPAC Name: [(3S,4aR,6aS,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picen-3-yl] acetate
• Standard InChI: InChI=1S/C32H52O2/c1-20-12-15-29(6)18-19-31(8)24-10-11-25-28(4,5)26(34-22(3)33)14-16-30(25,7)23(24)13-17-32(31,9)27(29)21(20)2/h10,20-21,23,25-27H,11-19H2,1-9H3/t20-,21+,23+,25+,26+,27-,29-,30-,31-,32+/m1/s1
• Standard InChIKey: DTHUXXMWYWKQKX-QXZXTIJDSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C4=CC[C@@H]5[C@@]([C@H]4CC[C@]3([C@@H]2[C@H]1C)C)(CC[C@@H](C5(C)C)OC(=O)C)C)C)C
• SMILES: CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)OC(=O)C)(C)C)C)C
• Canonical SMILES: CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)OC(=O)C)(C)C)C)C
• Appearance: Powder
• Melting Point: 290-292°C
• Physical Description: Solid
• Description: Bauerenyl acetate belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Bauerenyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, bauerenyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, bauerenyl acetate can be found in fruits. This makes bauerenyl acetate a potential biomarker for the consumption of this food product.
• Synonyms: bauerenyl acetate
• PubChem Compound: 177801
• Last Modified: Nov 11 2021